Cas no 2228094-96-8 (tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate
• CAS No: 2228094-96-8
• MF: C₁₄H₂₃N₃O₄
• MW: 297.350123643875
• CID: 6258712
• PubChem ID: 165692077
• Update Time: 2025-10-28

tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate
• EN300-1896496
• 2228094-96-8

• Inchi： 1S/C14H23N3O4/c1-13(2,3)21-12(19)17-7-9(16-8-17)14(4,5)10(15)11(18)20-6/h7-8,10H,15H2,1-6H3
• InChI Key： DKHONKHNHRKVRI-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C)(C)C(C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.16885622g/mol
• Monoisotopic Mass: 297.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.4Ų

Additional information on tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate

tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate, with the CAS number 2228094-96-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes an imidazole ring, a tert-butyl group, and a substituted butanone moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

The imidazole ring, a key structural component of this compound, is known for its ability to form hydrogen bonds and participate in various non-covalent interactions. This property is particularly valuable in drug design, where such interactions are crucial for binding to target proteins. The tert-butyl group, on the other hand, contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. Recent studies have highlighted the importance of such properties in improving drug bioavailability and efficacy.

The substituted butanone moiety in this compound introduces additional complexity and functionality. The methoxy group attached to the butanone ring enhances the molecule's solubility in polar solvents, while the amino group provides sites for potential post-translational modifications or interactions with biological systems. These features make this compound a promising candidate for further exploration in therapeutic applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare this molecule, leveraging modern organic chemistry techniques such as Suzuki coupling and Stille coupling. These methods not only improve the yield but also ensure high purity, which is essential for subsequent biological evaluations.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes associated with inflammatory diseases and cancer. For instance, it has shown significant activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, it has been found to inhibit histone deacetylases (HDACs), which are implicated in various cancer pathways.

The versatility of this compound extends beyond its enzymatic inhibitory properties. Researchers have also explored its potential as a scaffold for designing multi-target drugs. By modifying the substituents on the imidazole ring or the butanone moiety, scientists can tailor the molecule's pharmacokinetic properties and enhance its selectivity for specific targets.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In conclusion, tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-1H-imidazole-1-carboxylate represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and developing novel therapeutic interventions.